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Compound of Interest

Compound Name: Gadolinium nitrate pentahydrate

Cat. No.: B2420190 Get Quote

Safe Handling and Disposal of Gadolinium Nitrate
Pentahydrate
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Gadolinium nitrate pentahydrate. Adherence to

these procedures is critical to ensure personal safety and proper disposal.

Gadolinium nitrate pentahydrate is a strong oxidizer that can cause fire upon contact with

combustible materials.[1][2] It is also known to cause skin and eye irritation, and may lead to

respiratory and digestive tract irritation if inhaled or ingested.[1][3][4] The toxicological

properties of this substance have not been fully investigated, warranting cautious handling.[1]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

Gadolinium nitrate pentahydrate.
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Protection Type Equipment Specification Purpose

Eye/Face Protection

Chemical safety goggles or

eyeglasses conforming to

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[5]

To prevent eye irritation from

dust or splashes.[1]

Skin Protection

Impermeable gloves (e.g.,

rubber) and appropriate

protective clothing (e.g., lab

coat, long sleeves, closed-toed

shoes).[1][6][7]

To prevent skin irritation and

exposure.[1][3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1] A dust respirator

is recommended.[6][7]

To be used when exposure

limits may be exceeded or if

irritation occurs, especially in

the absence of a chemical

fume hood.[1]

Operational Plan: Step-by-Step Guidance
Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage Location: Store in a cool, dry, and well-ventilated area.[1][6] The storage facility

should be equipped with an eyewash station and a safety shower.[1][5]

Incompatible Materials: Keep away from heat, sparks, and open flames.[1] Store separately

from combustible materials, strong reducing agents, and organic materials.[5][6] Gadolinium
nitrate pentahydrate is a strong oxidizer and can cause fire.[1][5]

Container: Keep the container tightly closed.[1] The substance is hygroscopic and absorbs

moisture from the air.[1][6]
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Work Area: All handling should be conducted in a properly operating chemical fume hood to

minimize dust generation and accumulation.[1][6]

Avoidance of Contact: Avoid breathing dust, vapor, mist, or gas.[1] Prevent contact with

eyes, skin, and clothing.[1]

Hygiene: Wash hands and any exposed skin thoroughly after handling and before eating,

drinking, or smoking.[1][6] Do not blow dust off clothing or skin with compressed air.[6]

Personal Protective Equipment: Always wear the recommended PPE as detailed in the table

above.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]

Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty

of water for at least 15 minutes. Seek medical attention.[1][5]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical

attention.[1][5]

Ingestion: If the person is conscious and alert, have them rinse their mouth with water and

drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[1]

Spills: In case of a spill, evacuate the area. Wearing full PPE, cover the spill with an inert

absorbent material like sand or vermiculite.[5] Sweep or scoop the material into a suitable,

closed container for disposal.[3][5] Avoid generating dust.[1]

Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state and local

regulations for complete and accurate classification.[1]
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Waste Collection: Collect waste Gadolinium nitrate pentahydrate and any contaminated

materials (e.g., absorbent material from spills, used gloves) in a suitable, closed, and

properly labeled container.[3][5]

Disposal Method: Dispose of the waste through a licensed disposal company.[3] Depending

on regulations, this may involve treatment at an approved waste disposal plant.[4][5] Do not

allow the product to enter drains.[3]
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Workflow for Handling Gadolinium Nitrate Pentahydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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